Cas no 1343147-10-3 (2-(3-ethoxy-4-hydroxyphenyl)acetaldehyde)

• Product Name: 2-(3-ethoxy-4-hydroxyphenyl)acetaldehyde
• CAS No: 1343147-10-3
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.200483322144
• CID: 6435001
• PubChem ID: 54156927

2-(3-ethoxy-4-hydroxyphenyl)acetaldehyde Properties

Names and Identifiers

• 2-(3-ethoxy-4-hydroxyphenyl)acetaldehyde
• Benzeneacetaldehyde, 3-ethoxy-4-hydroxy-
• SCHEMBL2559726
• EN300-1846184
• CS-0350313
• AKOS014195470
• 1343147-10-3

• InChIKey： RUUKMCJTJWDABL-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-2-13-10-7-8(5-6-11)3-4-9(10)12/h3-4,6-7,12H,2,5H2,1H3
• SMILES： C1(CC=O)=CC=C(O)C(OCC)=C1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 322.5±27.0 °C(Predicted)
• pka: 10.10±0.20(Predicted)
• Density: 1.136±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes